Cas no 89837-18-3 (1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL-)

• Product Name: 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL-
• CAS No: 89837-18-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 3222612
• PubChem ID: 55266639
• Update Time: 2025-06-13

1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL-
• 6-Methoxy-4-methyl-indan-1-one
• 6-methoxy-4-methylindan-1-one
• YKKMPRDPHSDNOG-UHFFFAOYSA-N
• BS-51437
• SCHEMBL4065877
• 6-Methoxy-4-methyl-2,3-dihydro-1H-inden-1-one
• 89837-18-3
• 6-methoxy-4-methyl-indanone
• 6-Methoxy-4-methyl-1-indanone
• F52792
• AKOS006311793
• MFCD09908142
• 1-Indanone, 6-methoxy-4-methyl- (6CI)
• 2,3-Dihydro-6-methoxy-4-methyl-1H-inden-1-one (ACI)
• 6-methoxy-4-methyl-2,3-dihydroinden-1-one

• Inchi： 1S/C11H12O2/c1-7-5-8(13-2)6-10-9(7)3-4-11(10)12/h5-6H,3-4H2,1-2H3
• InChI Key： YKKMPRDPHSDNOG-UHFFFAOYSA-N
• SMILES： O=C1CCC2C1=CC(=CC=2C)OC

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL-

Professional Introduction to 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL (CAS No. 89837-18-3)

The compound 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL (CAS No. 89837-18-3) is a significant molecule in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone derivative belongs to the indene family, characterized by its fused benzene and cyclopentane rings. The presence of functional groups such as a methoxy group at the 6-position and a methyl group at the 4-position contributes to its unique chemical properties and potential biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of indene derivatives in drug discovery. The structural motif of 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL has been explored for its pharmacological potential, particularly in the development of novel therapeutic agents. Its molecular framework allows for diverse modifications, making it a valuable scaffold for synthetic chemists and pharmacologists.

The compound’s dihydropyranone core imparts flexibility and reactivity, enabling further functionalization through various synthetic pathways. This characteristic has been leveraged in recent studies aimed at developing small-molecule inhibitors targeting specific enzymatic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer cell proliferation.

One of the most intriguing aspects of 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL is its ability to act as a precursor for more complex molecules. Researchers have utilized this compound in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, to introduce additional functional groups and create structurally diverse libraries of compounds. These libraries are then screened for biological activity using high-throughput screening (HTS) techniques.

In the context of drug discovery, the methoxy and methyl substituents on the indene ring play crucial roles in modulating the compound’s interactions with biological targets. The methoxy group can participate in hydrogen bonding or form hydrophobic interactions with protein binding sites, while the methyl group can influence electronic distribution and steric hindrance. These features make 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL a versatile building block for designing molecules with tailored pharmacokinetic properties.

Recent studies have also explored the synthetic utility of this compound in generating novel heterocycles. For example, researchers have employed it as a starting material for constructing more complex fused ring systems, such as benzothiophenes and quinolines. These derivatives have been investigated for their potential antimicrobial and anti-inflammatory properties.

The role of computational chemistry in optimizing derivatives of 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and identify optimal conformations for drug-like molecules. These predictions guide experimental efforts by highlighting key structural features that enhance interactions with biological targets.

Moreover, green chemistry principles have been increasingly applied to the synthesis of this compound and its derivatives. Researchers are exploring solvent-free reactions and catalytic methods to minimize waste and improve efficiency. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects for 1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in developing innovative therapeutic strategies.